3-((2-(3-chlorophenyl)-2-oxoethyl)thio)-7-(3,4-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one

• IUPAC Name: 3-[2-(3-chlorophenyl)-2-oxoethyl]sulfanyl-7-(3,4-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C19H11ClF2N4O2S/c20-12-3-1-2-11(8-12)16(27)10-29-19-24-23-17-18(28)25(6-7-26(17)19)13-4-5-14(21)15(22)9-13/h1-9H,10H2
• InChI Key: UDJCONSMRKCOCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)CSC2=NN=C3N2C=CN(C3=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C19H11ClF2N4O2S
• Molecular Weight: 432.8 g/mol

Description

The compound is a derivative of the [1,2,4]triazolo[4,3-a]pyrazine class of compounds. These compounds are characterized by a pyrazine (a six-membered ring with two nitrogen atoms) fused to a triazole (a five-membered ring with three nitrogen atoms).

Chemical Reactions Analysis

The compound, being a derivative of [1,2,4]triazolo[4,3-a]pyrazine, might undergo reactions similar to other compounds in this class. For instance, some [1,2,4]triazolo[4,3-a]pyrazines have been synthesized using oxidative annulation or C-N coupling reactions.

Scientific Research Applications

Synthesis and Characterization

The synthesis of [1,2,4]triazolo[4,3-a]pyrazine derivatives, including those with structural similarities to the specified compound, involves various methodologies aimed at introducing diverse functional groups. These methods offer pathways for creating a wide array of derivatives with potential pharmacological activities. For example, the synthesis of 8-oxo-3-thioxo-2,3,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazines through intramolecular condensation reactions showcases the versatility in producing compounds within this class, providing a foundation for further chemical modifications and applications in drug development (Lee et al., 1989).

Antimicrobial Activity

Compounds within the [1,2,4]triazolo[4,3-a]pyrazine family have been evaluated for their antimicrobial properties. Research indicates that derivatives of this class can exhibit significant antibacterial and antifungal activities, suggesting their potential as leads for developing new antimicrobial agents. The exploration of new pyrazoline and pyrazole derivatives, including those with [1,2,4]triazolo[3,4-c][1,2,4]triazino[5,6-b] scaffolds, has expanded the understanding of the structure-activity relationships within this chemical class (Hassan, 2013).

Potential Pharmacological Applications

The structural framework of [1,2,4]triazolo[4,3-a]pyrazines has been linked to various pharmacological activities, including anticonvulsant properties. Research into derivatives such as 8-amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines demonstrates the potential for these compounds to serve as bioisosteres for other pharmacologically active structures. This suggests their utility in the development of novel therapeutic agents with improved efficacy and safety profiles (Kelley et al., 1995).